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Compound of Interest

Compound Name:
Methyl 2-amino-2-phenylacetate

hydrochloride

Cat. No.: B045393 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Methyl 2-amino-2-
phenylacetate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Proactive Approach to Laboratory
Safety
In the fast-paced environment of research and drug development, a thorough understanding of

the chemical reagents we handle is not merely a regulatory formality but a cornerstone of

scientific integrity and personal safety. This guide provides a comprehensive analysis of the

Material Safety Data Sheet (MSDS) for Methyl 2-amino-2-phenylacetate hydrochloride
(CAS No: 15028-39-4). As a key building block in synthetic chemistry, its safe handling is

paramount. This document moves beyond a simple recitation of safety data, offering a senior

application scientist's perspective on the causality behind safety protocols and the logic of

experimental design when working with this compound.

Section 1: Chemical and Physical Identity
The first step in a robust safety assessment is to confirm the identity and fundamental

properties of the material. Methyl 2-amino-2-phenylacetate hydrochloride is the
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hydrochloride salt of the methyl ester of phenylglycine.[1][2] This information is critical as the

salt form can influence properties like solubility and stability compared to the free base.

Property Value Source(s)

CAS Number 15028-39-4; 15028-40-7 [1][2][3]

Molecular Formula C₉H₁₂ClNO₂ [1][2]

Molecular Weight 201.65 g/mol [1][3]

Appearance Solid

Melting Point 220-223 °C

Storage Temperature
Room Temperature, in a dry,

cool, and well-ventilated place.
[1][4][5][6]

Understanding these properties is foundational. For instance, its solid form and high melting

point indicate that the primary exposure risk at room temperature will be through inhalation of

dust particles rather than volatile vapors. This directly informs the requirement for specific

engineering controls and personal protective equipment, which we will discuss later.

Section 2: Hazard Identification and Toxicological
Profile
Methyl 2-amino-2-phenylacetate hydrochloride is classified under the Globally Harmonized

System (GHS) with the GHS07 pictogram, indicating that it is harmful.[7] The signal word is

"Warning".[7][8][9]

The specific hazard statements associated with this compound are:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][7][8][9]

H335: May cause respiratory irritation.[2]
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This profile necessitates a careful approach to handling. The irritation potential for skin, eyes,

and the respiratory system suggests that the compound can readily interact with biological

tissues.[2] Ingestion may lead to gastrointestinal irritation, nausea, and vomiting.

Caption: GHS Hazard Profile for Methyl 2-amino-2-phenylacetate hydrochloride.

Section 3: First-Aid and Emergency Response
Protocols
In the event of an exposure, immediate and correct action is critical. The following protocols are

based on established first-aid principles for chemicals with this hazard profile.

Experimental Protocol: Emergency First-Aid Response

Inhalation:

Action: Immediately move the affected individual to fresh air.[1][2]

Causality: This removes the person from the source of exposure, preventing further

inhalation of the irritant dust.

Follow-up: If breathing is difficult, provide oxygen. If the person is not breathing, begin

artificial respiration, but avoid mouth-to-mouth resuscitation if the substance was ingested

or inhaled.[1][3] Seek immediate medical attention.[1][2]

Skin Contact:

Action: Immediately remove all contaminated clothing. Wash the affected skin area with

plenty of soap and water for at least 15 minutes.[1]

Causality: Prompt and thorough washing is necessary to remove the chemical from the

skin surface and mitigate irritation.

Follow-up: If skin irritation develops or persists, seek medical advice.

Eye Contact:
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Action: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] If present, remove contact lenses after the initial

flushing.[8]

Causality: Extensive irrigation is crucial to dilute and remove the irritant, preventing

serious eye damage.

Follow-up: Seek immediate medical attention, especially if irritation persists.[8]

Ingestion:

Action: Rinse the mouth thoroughly with water.[1][8] Do not induce vomiting.[1][3]

Causality: Inducing vomiting can cause further damage to the esophagus. Rinsing the

mouth helps to remove any remaining chemical.

Follow-up: Never give anything by mouth to an unconscious person. Call a poison control

center or a doctor immediately.[1][3]
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Caption: Workflow for First-Aid Emergency Response.

Section 4: Safe Handling, Storage, and Engineering
Controls
Proactive safety measures are always preferable to reactive responses. Adherence to proper

handling and storage protocols is non-negotiable.

Handling: Always handle this compound in a well-ventilated area, preferably within a fume

hood, to minimize the risk of inhaling dust.[1][4] Avoid the formation of dust and aerosols.[1]

[8] Use non-sparking tools to prevent ignition sources.[1] Standard laboratory practice

dictates that you should wash your hands thoroughly after handling and before eating,

drinking, or smoking.[4][8]
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Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]

Keep it away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.

Engineering Controls: A properly functioning ventilation system is essential. Eyewash

stations and safety showers must be readily accessible in the immediate vicinity of any

workstation where this chemical is handled.[10]

Section 5: Personal Protective Equipment (PPE)
Protocol
Engineering controls are the first line of defense, but a robust PPE protocol is the final barrier

between the researcher and the chemical.

Eye and Face Protection: Wear safety glasses with side-shields or goggles that comply with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[11] If there is a risk of splashing, a face shield should also be worn.

Hand Protection: Wear suitable, impervious chemical-resistant gloves that comply with EC

Directive 89/686/EEC and the related standard EN374.[1] The choice of glove material (e.g.,

nitrile, neoprene) should be based on permeation and breakthrough time data for the specific

laboratory conditions.

Skin and Body Protection: Wear a laboratory coat or other suitable protective clothing to

prevent skin contact.[1][8] Contaminated clothing should be removed and washed before

reuse.[8]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection

may not be required. However, if dust is generated and exposure limits are exceeded, a fit-

tested NIOSH-approved N95 or P100 particulate respirator should be used.[12]
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Caption: PPE to Mitigate Routes of Exposure.

Section 6: Accidental Release and Disposal
Procedures

Accidental Release: In the event of a spill, ensure adequate ventilation and evacuate

unnecessary personnel from the area.[1] Avoid creating dust.[1] Use personal protective

equipment.[1] Sweep up the spilled solid material and place it into a suitable, closed

container for disposal.[2] Do not let the chemical enter drains.[1]

Disposal: This material and its container must be disposed of as hazardous waste.[2]

Disposal should be carried out by an approved waste disposal plant in accordance with local,

state, and federal regulations.[2]

Section 7: Fire and Explosion Hazard Data
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Suitable

options include dry chemical, carbon dioxide, or alcohol-resistant foam.[1][8]
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Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon monoxide, carbon dioxide, and nitrogen oxides.[11]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][11]

Conclusion
A comprehensive understanding and diligent application of the information contained within the

Material Safety Data Sheet for Methyl 2-amino-2-phenylacetate hydrochloride are essential

for maintaining a safe and productive research environment. By moving beyond mere

compliance and embracing a culture of safety that questions and understands the causality

behind each protocol, we can effectively mitigate the risks associated with this and other

chemical reagents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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